4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-ethylphenyl)butanamide
• InChI: InChI=1S/C16H20N2O3/c1-2-12-5-7-13(8-6-12)17-14(19)4-3-11-18-15(20)9-10-16(18)21/h5-8H,2-4,9-11H2,1H3,(H,17,19)
• InChI Key: KVERKYMEQNNOPR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CCCN2C(=O)CCC2=O
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide, also known as Nootropil, is a nootropic drug that has been extensively studied for its potential cognitive enhancing effects. This compound was first synthesized in the 1960s by Romanian chemist Corneliu E. Giurgea. Since then, it has been widely used in scientific research to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide is not fully understood. However, it is believed to modulate the activity of neurotransmitters in the brain, including acetylcholine and glutamate. It may also enhance the activity of neuronal mitochondria, which are responsible for energy production in the brain.
Biochemical and Physiological Effects:
4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide has been shown to increase cerebral blood flow, glucose metabolism, and oxygen consumption in the brain. It may also enhance the synthesis and release of neurotransmitters, including acetylcholine, dopamine, and serotonin. Additionally, it has been shown to increase the density of certain receptors in the brain, including NMDA and AMPA receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide in lab experiments is its well-established safety profile. It has been extensively studied in both animals and humans and has been shown to have low toxicity and few side effects. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments that specifically target its effects.

Future Directions

There are many potential future directions for research on 4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide. One area of interest is investigating its potential therapeutic applications in the treatment of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, further research is needed to fully understand its mechanism of action and how it may be used to enhance cognitive function in healthy individuals. Finally, there is a need for more research on the long-term effects of 4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide use, particularly in regards to its potential neuroprotective effects.

Scientific Research Applications

4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-ethylphenyl)butanamide has been extensively studied for its potential cognitive enhancing effects. It has been shown to improve memory, learning, and attention in both healthy individuals and those with cognitive impairments. Additionally, it has been investigated for its potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.